Cas no 17781-16-7 (Carbofuranphenol-3-keto)

• Product Name: Carbofuranphenol-3-keto
• CAS No: 17781-16-7
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 50873
• PubChem ID: 87303
• Update Time: 2025-07-25

Carbofuranphenol-3-keto Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydro-2,2-dimethyl-3-oxo-7-benzofuranol
• 7-Hydroxy-2,2-dimethyl-3(2H)-benzofuranone
• 1-Naphthol
• 1,1-dimethyl-1-silabenzo<c>cyclopentane
• 1H-2-Silaindene,2,3-dihydro-2,2-dimethyl
• 2,2-Dimethyl-2,3-dihydro-1H-2-benzosilole
• 2,2-dimethyl-2-silaindan
• 2,2-Dimethyl-2-silaindane
• 2,2-Dimethyl-benzo<c>silacyclopentan
• 2,3-Dihydro-2,2-dimethyl-1H-2-silaindene
• 2,3-dihydro-2,2-dimethyl-3-oxobenzofuran-7-ol
• 2,3-dihydro-3-oxo-2,2-dimethylbenzofuran-7-ol
• 3-keto-
• 3-Ketocarbofuran phenol
• 3-Ketocarbofuran-7-phenol
• 7-hydroxy-2,2-dimethylbenzofuran-3-one
• CARBOFURANPHENOL-3-KETO, 50MG, NEAT
• 2,2-Dimethyl-7-hydroxybenzofuran-3(2H)-one
• 7-Hydroxy-2,2-dimethylbenzofuran-3(2H)-one
• 7-HYDROXY-2,2-DIMETHYL-3(2H)-BENZOFURANONE)
• 3(2H)-Benzofuranone, 7-hydroxy-2,2-dimethyl-
• 2,3-Dihydro-7-hydroxy-2,2-dimethylbenzofuran-3-one
• 2,2-Dimethyl-7-hydroxy-2,3-dihydrobenzofuran-3-one
• Carbofuranphenol-3-keto, 10 μg
• μL in acetonitrile
• 3-ketocarbofuranphenol
• Carbofuranphenol-3-keto, 10 μg /μL in acetonitrile
• 7-hydroxy-2,2-dimethyl-1-benzofuran-3-one
• 7-hydroxy-2,2-dimethyl-2,3-dihydro-1-benzofuran-3-one
• 7-Hydroxy-2,2-dimethyl-1-benzofuran-3(2H)-one
• 17781-16-7
• Carbofuranphenol-3-keto
• 2,3-Dihydro-7-hydroxy-2,2-dimethyl-3-ketobenzofuran
• J-011322
• SCHEMBL5080247
• 4-Formylphenylboronic acid,neopentylglycolcyclic ester
• AKOS006272446
• Carbofuran 3-keto 7-phenol
• DTXSID1041556
• 7-Hydroxy-2,2-dimethyl-benzofuran-3-one
• NS00126656
• 2,3-dihydro-2,2-dimethyl-7-benzofuranol-3-one

• Inchi： 1S/C10H10O3/c1-10(2)9(12)6-4-3-5-7(11)8(6)13-10/h3-5,11H,1-2H3
• InChI Key： XLZCZWCXCBPEJR-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CC=2C(C1(C)C)=O)O

Computed Properties

• Exact Mass: 178.06300
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 1.74590

Carbofuranphenol-3-keto Security Information

• Hazardous Material transportation number：UN 2757
• Hazard Category Code： 36/37/38-51/53
• Safety Instruction： S26
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R36/37/38
• HazardClass：6.1(b)
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on Carbofuranphenol-3-keto

Carbofuranphenol-3-keto (CAS No. 17781-16-7): A Comprehensive Overview

Carbofuranphenol-3-keto, a compound with the chemical identifier CAS No. 17781-16-7, represents a significant area of interest in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in various scientific domains. The detailed exploration of its chemical composition, synthesis methods, and emerging research findings provides a comprehensive understanding of its significance.

The molecular structure of Carbofuranphenol-3-keto is intricately designed, featuring a phenolic group linked to a carbonyl-keto moiety. This structural configuration imparts distinct reactivity and interaction capabilities, making it a valuable candidate for further investigation. The compound's stability under various conditions and its solubility profile are critical factors that influence its utility in synthetic chemistry and biological assays.

In recent years, the study of Carbofuranphenol-3-keto has been advanced by innovative synthetic methodologies. Researchers have developed novel approaches to optimize its production, enhancing yield and purity while minimizing environmental impact. These advancements are particularly noteworthy in the context of green chemistry principles, where sustainable practices are increasingly prioritized.

The pharmacological potential of Carbofuranphenol-3-keto has been a focal point in medicinal chemistry research. Studies have explored its interactions with biological targets, revealing promising activities in certain therapeutic areas. For instance, preliminary investigations suggest that this compound may exhibit properties relevant to enzyme inhibition and metabolic regulation. Such findings open avenues for further development into potential drug candidates.

Moreover, the application of computational chemistry techniques has significantly contributed to the understanding of Carbofuranphenol-3-keto. Molecular modeling and simulations have provided insights into its binding affinities and mechanisms of action, facilitating the design of more effective derivatives. These computational approaches are integral to modern drug discovery processes, enabling researchers to predict and optimize the properties of new compounds.

The environmental impact of synthesizing and utilizing Carbofuranphenol-3-keto is another critical consideration. Efforts have been made to develop eco-friendly synthetic routes that reduce waste and hazardous byproducts. Such initiatives align with global efforts to promote sustainable industrial practices and minimize ecological footprints.

In conclusion, Carbofuranphenol-3-keto (CAS No. 17781-16-7) stands as a notable compound with diverse applications in chemical synthesis and pharmaceutical research. Its unique structural features, combined with ongoing advancements in synthetic and computational methodologies, underscore its importance in contemporary scientific endeavors. As research continues to unfold, this compound is poised to play an increasingly significant role in addressing complex challenges across multiple disciplines.